Cas no 1804423-57-1 (2-(Difluoromethyl)-3-fluoro-4-methoxy-5-methylpyridine)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-methoxy-5-methylpyridine
• CAS No: 1804423-57-1
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4882476
• Update Time: 2025-09-28

2-(Difluoromethyl)-3-fluoro-4-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-methoxy-5-methylpyridine

• Inchi： 1S/C8H8F3NO/c1-4-3-12-6(8(10)11)5(9)7(4)13-2/h3,8H,1-2H3
• InChI Key： UZRMYTWPVZHVFX-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-3-fluoro-4-methoxy-5-methylpyridine

2-(Difluoromethyl)-3-fluoro-4-methoxy-5-methylpyridine: A Comprehensive Overview

The compound CAS No. 1804423-57-1, also known as 2-(Difluoromethyl)-3-fluoro-4-methoxy-5-methylpyridine, is a highly specialized organic compound with a unique structure and diverse applications. This pyridine derivative has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its molecular structure, which includes a pyridine ring substituted with difluoromethyl, fluoro, methoxy, and methyl groups, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 2-(Difluoromethyl)-3-fluoro-4-methoxy-5-methylpyridine in the development of novel bioactive compounds. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and excellent catalytic activity, making them ideal for applications in gas storage, sensing, and drug delivery systems.

The synthesis of CAS No. 1804423-57-1 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective substitution reactions. The introduction of the difluoromethyl group at the 2-position is particularly challenging due to the need for precise control over regioselectivity and steric effects. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize this process, ensuring high yields and purity.

In terms of physical properties, 2-(Difluoromethyl)-3-fluoro-4-methoxy-5-methylpyridine exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its electronic structure, influenced by the electron-withdrawing fluoro and methoxy groups, makes it an attractive candidate for use in electrochemical applications. Recent research has demonstrated its ability to act as an efficient electron transfer mediator in dye-sensitized solar cells (DSSCs), significantly enhancing their energy conversion efficiency.

The biological activity of this compound has also been extensively studied. Preclinical studies have shown that CAS No. 1804423-57-1 possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Additionally, its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's has been reported in several scientific journals.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-methoxy-5-methylpyridine, or CAS No. 1804423-57-1, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical and biological properties, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.